3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctylamine

• IUPAC Name: 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctan-1-amine
• InChI: InChI=1S/C8H6F13N/c9-3(10,1-2-22)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h1-2,22H2
• InChI Key: LTTQRUMYWWXCQA-UHFFFAOYSA-N
• Canonical SMILES: C(CN)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C8H6F13N
• DSSTOX Substance ID: DTXSID40439436
• Molecular Weight: 363.12 g/mol
• CAS RN: 30556-86-6

Description

3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctylamine is a useful research compound. Its molecular formula is C8H6F13N and its molecular weight is 363.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Organometallic Compounds : Triorganotin(IV) fluorides containing a C,N-chelating ligand have been synthesized and characterized. These compounds are monomeric both in solution and in the solid state, with a tin central atom five-coordinated in a distorted trigonal bipyramid. They have been tested for their ability to perform fluorination of organometallic chlorides, demonstrating applications in synthesis and material science (Nádvorník, Novák, & Bareš, 2004).

• Nucleosides Synthesis : A method for introducing fluorine into nucleosides has been developed. This includes the synthesis of compounds like 9-(2-Deoxy-2-fluoro-β-D-arabinofuranosyl)adenine, indicating the relevance of fluorinated compounds in pharmaceuticals and biological studies (Maruyama et al., 1999).

• Polymer Synthesis : The compound has been used in the synthesis of poly{2-[(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyloxy)methyl]oxirane}. This involves the ring-opening polymerization using boron trifluoride etherate as the initiator, showcasing applications in polymer chemistry (Zhan-xiong, 2012).

• Fluorinated Monomer Synthesis : The synthesis of a novel ‘3F’ fluorinated diamine monomer for fluorine-containing polyimides is reported. This demonstrates the use of fluorinated compounds in the development of new materials with potential applications in electronics and aerospace (Brink, Brandom, Wilkes, & Mcgrath, 1994).

• Highly Fluorous Compounds : A series of highly fluorous compounds with tris(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)silyl substituent was synthesized. These compounds have diverse potential uses, including in cyclopentadienyl transition metal complexes, azide-alkyne cycloaddition, and as ionic liquids, highlighting their versatility in chemical applications (Strašák et al., 2015).